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Compound of Interest

Compound Name: Crbn ligand-13

Cat. No.: B15620644 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with CRBN ligand-13. The following procedures are

designed to ensure the safe handling, use, and disposal of this compound, minimizing risk and

establishing a secure laboratory environment.

Hazard Identification and Classification
CRBN ligand-13 is classified with several hazards that necessitate careful handling.[1] The

GHS classification indicates it is harmful if swallowed, causes skin and serious eye irritation,

and may cause respiratory irritation.[1]

Hazard Class GHS Category Hazard Statement

Acute toxicity, oral Category 4 H302: Harmful if swallowed

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure
Category 3

H335: May cause respiratory

irritation
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To mitigate the risks associated with handling CRBN ligand-13, the following personal

protective equipment is mandatory.[1]

PPE Category Item Specifications and Use

Hand Protection Chemical-resistant gloves

Wear protective gloves. Nitrile

or neoprene gloves are

recommended. Inspect gloves

for integrity before use.

Body Protection Protective clothing

Wear a lab coat or other

suitable protective clothing to

prevent skin contact.

Eye and Face Protection Eye protection/face protection

Safety glasses with side

shields or goggles are

required. A face shield may be

necessary for splash hazards.

Respiratory Protection Respirator

Use only outdoors or in a well-

ventilated area.[1] If dust or

aerosols may be generated, a

NIOSH-approved respirator is

recommended.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is essential for the safe handling of CRBN ligand-13.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, such as a chemical fume hood, especially when handling the

solid form or preparing solutions.[1]

Ensure safety equipment, including an eyewash station and safety shower, is readily

accessible.
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Avoid the formation of dust and aerosols.[1]

2. Handling the Compound:

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the laboratory area where the compound is handled.[1]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]

Avoid contact with skin and eyes.[1]

3. Storage:

Store in a well-ventilated place and keep the container tightly closed.[1]

The recommended storage temperature is at room temperature.[1]

Emergency Procedures
In the event of exposure or a spill, immediate action is critical.
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Incident First Aid Measures

If Swallowed
Rinse mouth.[1] Do NOT induce vomiting. Seek

immediate medical attention.

If on Skin

Take off contaminated clothing and wash it

before reuse.[1] Wash with plenty of soap and

water.[1] If skin irritation occurs, seek medical

attention.

If Inhaled

Remove victim to fresh air and keep at rest in a

position comfortable for breathing.[1] Call a

poison center or doctor if you feel unwell.

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1] If eye irritation persists,

get medical advice/attention.

Spill

Use full personal protective equipment.[1]

Absorb spills with an inert material and place in

a suitable container for disposal.[1]

Disposal Plan
Dispose of CRBN ligand-13 and its containers in accordance with local, state, and federal

regulations.[1] Do not allow the chemical to enter drains.[2] Contaminated packaging should be

treated as hazardous waste.

Experimental Workflow: PROTAC Mechanism of
Action
CRBN ligand-13 is a ligand for the E3 ubiquitin ligase Cereblon (CRBN) and is used in the

development of Proteolysis Targeting Chimeras (PROTACs).[3] PROTACs are bifunctional

molecules that recruit a target protein to an E3 ligase, leading to the ubiquitination and

subsequent degradation of the target protein by the proteasome.
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General PROTAC Mechanism Involving a CRBN Ligand
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Caption: General workflow of a PROTAC utilizing a CRBN ligand to induce target protein

degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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